N-cyclohexyl-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide

• IUPAC Name: N-cyclohexyl-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H28N4O2S/c29-22(25-18-11-5-2-6-12-18)17-10-7-13-28(14-17)24-26-20-19(16-8-3-1-4-9-16)15-31-21(20)23(30)27-24/h1,3-4,8-9,15,17-18H,2,5-7,10-14H2,(H,25,29)(H,26,27,30)
• InChI Key: SPZISLLPCVEUJI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2CCCN(C2)C3=NC4=C(C(=O)N3)SC=C4C5=CC=CC=C5
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol

Description

“N-cyclohexyl-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide” is a chemical compound. It is available for purchase for pharmaceutical testing.

Synthesis Analysis

The synthesis of similar compounds involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, the synthesis can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a cyclohexyl group, a piperidine ring, a thieno[3,2-d]pyrimidin-2-yl group, and a carboxamide group.

Scientific Research Applications

Anticancer Applications

Research has highlighted the synthesis of novel derivatives with potent anti-angiogenic and DNA cleavage activities, suggesting potential anticancer applications. Compounds have been synthesized and characterized, demonstrating efficacy in inhibiting angiogenesis in vivo using models like the chick chorioallantoic membrane (CAM) and exhibiting DNA binding/cleavage capabilities, which are crucial for anticancer properties (Vinaya Kambappa et al., 2017).

Anti-inflammatory Activity

The pharmacological evaluation of piperidine derivatives, including those with cyclohexyl and allyl substituents, has shown significant anti-inflammatory activity. Studies have found that introducing N-cyclohexylcarboxamide substituents can decrease toxicity and enhance anti-inflammatory effects in various tests, suggesting their potential for developing new anti-inflammatory agents (B. Błaszczyk & J. Gieldanowski, 1976).

Antimicrobial Properties

Several studies have focused on the antimicrobial activities of synthesized derivatives, with compounds showing good antibacterial and antifungal effects comparable to standard drugs. The antimicrobial screening of novel pyrimidinone, oxazinone, and thienopyrimidine derivatives has highlighted their potential as antimicrobial agents, opening avenues for further research in this area (Aisha Hossan et al., 2012).